Cas no 752236-18-3 (Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone)
752236-18-3 structure
Product Name:Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone
CAS No:752236-18-3
MF:C20H24N2O8S2
MW:484.543163299561
CID:6725071
Update Time:2024-03-03
Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone Chemical and Physical Properties
Names and Identifiers
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- Rostratin C
- (-)-Rostratin C
- Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone
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- Inchi: 1S/C20H24N2O8S2/c1-29-11-3-9(23)7-5-19-18(28)22-14-8(10(24)4-12(30-2)16(14)26)6-20(22,32-31-19)17(27)21(19)13(7)15(11)25/h7-8,11-16,25-26H,3-6H2,1-2H3
- InChI Key: WZZFRBNMRXVFNQ-UHFFFAOYSA-N
- SMILES: COC1C(O)C2C(CC34N2C(=O)C2(N(C3=O)C3C(C(OC)CC(C3C2)=O)O)SS4)C(=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- XLogP3: -4.182
Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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